Cas no 1539434-95-1 (N-(4-Aminocyclohexyl)-3-methylbut-2-enamide)

• Product Name: N-(4-Aminocyclohexyl)-3-methylbut-2-enamide
• CAS No: 1539434-95-1
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5699796
• PubChem ID: 79113857
• Update Time: 2025-07-21

N-(4-Aminocyclohexyl)-3-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminocyclohexyl)-3-methylbut-2-enamide
• EN300-377416
• AKOS017664684
• EN300-718934
• 1821838-62-3
• 1539434-95-1
• 3-Methyl-N-[(1s,4s)-4-aminocyclohexyl]but-2-enamide
• 2-Butenamide, N-(4-aminocyclohexyl)-3-methyl-

• Inchi： 1S/C11H20N2O/c1-8(2)7-11(14)13-10-5-3-9(12)4-6-10/h7,9-10H,3-6,12H2,1-2H3,(H,13,14)
• InChI Key： FVONKKAJFMKXBQ-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)NC1CCC(CC1)N

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 370.1±42.0 °C(Predicted)
• pka: 15.27±0.40(Predicted)

Additional information on N-(4-Aminocyclohexyl)-3-methylbut-2-enamide

Introduction to N-(4-Aminocyclohexyl)-3-methylbut-2-enamide (CAS No. 1539434-95-1)

N-(4-Aminocyclohexyl)-3-methylbut-2-enamide, identified by its Chemical Abstracts Service (CAS) number 1539434-95-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its cyclohexylamine substituent and unsaturated amide backbone, has garnered attention due to its potential applications in drug discovery and development. The structural features of this compound contribute to its unique chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and biological assays.

The< strong>N-(4-Aminocyclohexyl) moiety in the molecular structure introduces a chiral center, which is crucial for the development of enantiomerically pure drugs. Chirality plays a pivotal role in the pharmacological activity of many therapeutic agents, and the presence of this stereogenic center in N-(4-Aminocyclohexyl)-3-methylbut-2-enamide suggests that it may exhibit distinct biological effects depending on its stereochemical configuration. This aspect has prompted researchers to investigate its potential as a building block for chiral drugs, which are designed to interact selectively with biological targets.

The< strong>3-methylbut-2-enamide portion of the molecule contributes to its amide functionality, which is a common motif in many bioactive compounds. Amides are known for their stability and versatility in forming hydrogen bonds, both within the molecule and with biological targets such as enzymes and receptors. The unsaturated bond in the butene chain adds another layer of complexity to the compound's interactions, potentially influencing its solubility and metabolic stability. These features make N-(4-Aminocyclohexyl)-3-methylbut-2-enamide an intriguing subject for further study in the context of drug design.

In recent years, there has been growing interest in the development of novel pharmacophores that combine multiple functional groups to enhance binding affinity and selectivity. The combination of an amine and an amide group in N-(4-Aminocyclohexyl)-3-methylbut-2-enamide provides a rich scaffold for such endeavors. Researchers have leveraged this compound as a starting point for designing molecules with improved pharmacokinetic profiles and reduced side effects. The cyclohexyl ring also contributes to steric hindrance, which can be tailored to optimize interactions with biological targets.

The synthesis of N-(4-Aminocyclohexyl)-3-methylbut-2-enamide involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the amino group at the 4-position of cyclohexylamine followed by condensation with methyl acrylate to form the amide bond showcases the power of modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, aligning with global efforts to minimize environmental impact.

From a biological perspective, N-(4-Aminocyclohexyl)-3-methylbut-2-enamide has been explored for its potential role as an intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile precursor for further derivatization, allowing chemists to explore a wide range of pharmacological activities. Studies have demonstrated its utility in generating compounds with anti-inflammatory, analgesic, and even neuroprotective properties. These findings underscore the importance of this molecule in medicinal chemistry research.

The computational modeling of N-(4-Aminocyclohexyl)-3-methylbut-2-enamide has provided valuable insights into its interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors, suggesting multiple potential therapeutic applications. The ability to predict these interactions computationally has accelerated drug discovery pipelines, enabling researchers to prioritize promising candidates for experimental validation.

In conclusion, N-(4-Aminocyclohexyl)-3-methylbut-2-enamide (CAS No. 1539434-95-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the chiral center introduced by the< strong>N-(4-Aminocyclohexyl) moiety and the amide functionality provided by< strong>3-methylbut-2-enamide, make it a valuable tool for drug design and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery of novel therapeutic agents.